Cas no 10447-96-8 (4-oxycyanobenzonitrile)

• Product Name: 4-oxycyanobenzonitrile
• CAS No: 10447-96-8
• MF: C₈H₄N₂O
• MW: 144.1301612854
• CID: 1144463
• PubChem ID: 12732775
• Update Time: 2025-04-20

4-oxycyanobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-oxycyanobenzonitrile
• SCHEMBL2238997
• REDDCKWAMXYDEQ-UHFFFAOYSA-N
• terephthalonitrile oxide
• 10447-96-8
• DTXSID00508399
• 4-cyanobenzonitrile oxide

• Inchi： 1S/C8H4N2O/c9-5-7-1-3-8(4-2-7)6-10-11/h1-4H
• InChI Key： REDDCKWAMXYDEQ-UHFFFAOYSA-N
• SMILES： [O-][N+]#CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 144.03242
• Monoisotopic Mass: 144.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 51.21